2-Amino-3,3-difluorohex-5-enoic acid

• CAS RN: 168101-97-1
• Molecular Formula: C6H9F2NO2
• Molecular Weight: 165.14 g/mol
• IUPAC Name: 2-amino-3,3-difluorohex-5-enoic acid
• InChI: InChI=1S/C6H9F2NO2/c1-2-3-6(7,8)4(9)5(10)11/h2,4H,1,3,9H2,(H,10,11)
• InChI Key: WFNLMYVNZNHEJF-UHFFFAOYSA-N
• SMILES: C=CCC(C(C(=O)O)N)(F)F
• synonyms: 5-Hexenoicacid,2-amino-3,3-difluoro-(9CI)

Description

2-Amino-3,3-difluorohex-5-enoic acid, commonly known as DFHO, is a synthetic amino acid that has gained attention in scientific research due to its unique properties. DFHO is a non-proteinogenic amino acid, meaning it is not naturally occurring in proteins, and has a difluoromethylene group that makes it chemically distinct from other amino acids.

Mechanism of Action

DFHO has been shown to interact with a variety of biological targets, including ion channels and enzymes. Its difluoromethylene group has been found to be important for its activity, as it can mimic the transition state of certain enzymatic reactions. DFHO has also been shown to have an effect on the function of GABA receptors, which are important targets for many drugs.
Biochemical and Physiological Effects:
DFHO has been shown to have a variety of biochemical and physiological effects, depending on the specific target it interacts with. It has been found to modulate the activity of ion channels, which can affect the function of the nervous system and other organs. DFHO has also been shown to have an effect on the production of certain neurotransmitters, which can affect mood and behavior.

Advantages and Limitations for Lab Experiments

DFHO has several advantages for use in lab experiments. Its unique chemical structure allows for the development of new drug candidates and imaging agents. Additionally, its ability to mimic the transition state of enzymatic reactions makes it a valuable tool for studying enzyme function. However, DFHO's synthetic nature and limited availability can make it difficult to work with in large quantities.

Future Directions

There are several future directions for research involving DFHO. One area of interest is the development of new drug candidates based on its chemical structure. DFHO has also been studied as a potential imaging agent for use in medical diagnostics. Additionally, further research is needed to fully understand the mechanism of action of DFHO and its potential therapeutic applications.

Synthesis Methods

DFHO can be synthesized through a multistep process starting with commercially available starting materials. The synthesis involves the preparation of a difluoromethylene-containing intermediate, which is then used in a coupling reaction with an amino acid derivative to form DFHO. This process has been optimized to yield high purity DFHO suitable for research purposes.

Scientific Research Applications

DFHO has been used in a variety of scientific studies, particularly in the field of medicinal chemistry. Its unique chemical structure has been utilized to develop new drug candidates and to study the mechanism of action of existing drugs. DFHO has also been used in the development of new imaging agents for use in medical diagnostics.